Cas no 2172193-55-2 (3-(4-chloro-3-methylphenyl)methylpentan-3-ol)

• Product Name: 3-(4-chloro-3-methylphenyl)methylpentan-3-ol
• CAS No: 2172193-55-2
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 5749623
• PubChem ID: 165506671
• Update Time: 2023-11-25

3-(4-chloro-3-methylphenyl)methylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2172193-55-2
• EN300-1282777
• 3-[(4-chloro-3-methylphenyl)methyl]pentan-3-ol
• 3-(4-chloro-3-methylphenyl)methylpentan-3-ol

• Inchi： 1S/C13H19ClO/c1-4-13(15,5-2)9-11-6-7-12(14)10(3)8-11/h6-8,15H,4-5,9H2,1-3H3
• InChI Key： NKENTYYUIMVQAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC)(CC)O

Computed Properties

• Exact Mass: 226.1124429g/mol
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų